Cas no 2228372-29-8 (1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2228372-29-8
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5860718
• PubChem ID: 165853527
• Update Time: 2025-05-19

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1786964
• 2228372-29-8

• Inchi： 1S/C12H21N3/c1-6-15-9(3)10(8(2)14-15)12(13)7-11(12,4)5/h6-7,13H2,1-5H3
• InChI Key： ZXWXOJOKGXLHHV-UHFFFAOYSA-N
• SMILES： NC1(C2C(C)=NN(CC)C=2C)CC1(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine

Introduction to 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2228372-29-8)

1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine, with the CAS number 2228372-29-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and cyclopropanes, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a substituted pyrazole ring and a cyclopropane moiety, make it an intriguing candidate for further investigation.

The pyrazole ring is a five-membered heterocyclic compound with two nitrogen atoms. It is a common scaffold in drug discovery due to its ability to modulate various biological targets, including enzymes, receptors, and ion channels. The cyclopropane moiety, on the other hand, is a three-membered cyclic alkane that can introduce conformational constraints and enhance the lipophilicity of the molecule. These properties collectively contribute to the potential pharmacological profile of 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine.

Recent studies have explored the biological activities of this compound in various contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This finding suggests its potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also been investigated for its anti-cancer potential. A study published in Cancer Research demonstrated that 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amine can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer.

The pharmacokinetic properties of 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amnine have also been studied to assess its suitability as a therapeutic agent. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more extensive studies are needed to fully characterize its metabolism and excretion pathways.

Safety and toxicity profiles are crucial considerations in drug development. Initial toxicity studies have shown that 1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)-2,2-dimethylcyclopropan-1-amnine is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, comprehensive safety evaluations will be necessary before advancing to clinical trials.

In conclusion, 1-(1-Ethyl-3,5-Dimethylpyrazolyl)dimethylcyclopropaneamine (CAS No. 2228372–29–8) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological profile make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.